Cas no 2172506-01-1 (2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid)

• Product Name: 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid
• CAS No: 2172506-01-1
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 5800743
• PubChem ID: 165804763
• Update Time: 2025-06-29

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid
• 2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(prop-2-en-1-yl)acetamido}acetic acid
• 2172506-01-1
• EN300-1511672

• Inchi： 1S/C27H25N3O5/c1-2-13-30(16-26(32)33)25(31)14-18-11-12-19(15-28-18)29-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h2-12,15,24H,1,13-14,16-17H2,(H,29,34)(H,32,33)
• InChI Key： CZRJUZSWGGKZHH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(N(CC(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid

Research Brief on 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid (CAS: 2172506-01-1)

In recent years, the compound 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid (CAS: 2172506-01-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a reactive acrylamide moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The following research brief synthesizes the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and emerging applications.

The primary focus of recent studies has been on the role of this compound as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions, while the acrylamide functionality allows for subsequent conjugation or crosslinking reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of peptide-drug conjugates (PDCs), where it facilitated the site-specific attachment of cytotoxic payloads to tumor-targeting peptides. The study reported enhanced stability and controlled release profiles, underscoring its potential in oncology therapeutics.

Another area of exploration involves the compound's utility in bioconjugation strategies. Researchers have leveraged its acrylamide group for Michael addition reactions with thiol-containing biomolecules, such as cysteine residues in proteins. A recent preprint on bioRxiv detailed its use in the development of antibody-drug conjugates (ADCs), where it enabled the precise linkage of monoclonal antibodies to small-molecule drugs. The resulting ADCs exhibited improved pharmacokinetics and reduced off-target effects compared to traditional linker technologies, suggesting a promising avenue for next-generation biotherapeutics.

Beyond its synthetic applications, 2172506-01-1 has also been investigated for its intrinsic biological activity. Preliminary in vitro studies have indicated that the compound may exhibit moderate inhibitory effects on certain kinase enzymes, as reported in a 2022 ACS Chemical Biology paper. While the exact mechanism remains under investigation, these findings hint at its potential as a scaffold for kinase inhibitor development, particularly in the context of inflammatory and proliferative diseases.

In conclusion, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(prop-2-en-1-yl)acetamido}acetic acid represents a multifaceted tool in chemical biology and drug discovery. Its dual functionality—combining Fmoc-protected amines with acrylamide reactivity—positions it as a valuable asset for peptide synthesis, bioconjugation, and targeted therapy development. Future research directions may include optimizing its stability in physiological environments and expanding its applications in covalent drug design. As the field advances, this compound is poised to play an increasingly prominent role in bridging chemical synthesis with biological innovation.